Cas no 1888418-94-7 (2-(3-Bromophenyl)-3-phenylimidazo[1,2-a]pyridine)

• Product Name: 2-(3-Bromophenyl)-3-phenylimidazo[1,2-a]pyridine
• CAS No: 1888418-94-7
• MF: C₁₉H₁₃BrN₂
• MW: 349.223923444748
• CID: 4815745
• Update Time: 2025-05-19

2-(3-Bromophenyl)-3-phenylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)-3-phenylimidazo[1,2-a]pyridine
• 2-(3-Bromophenyl)-3-phenylimidazo[1,2-a]pyridine

• Inchi： 1S/C19H13BrN2/c20-16-10-6-9-15(13-16)18-19(14-7-2-1-3-8-14)22-12-5-4-11-17(22)21-18/h1-13H
• InChI Key： HMNPAPVAQOUTHR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=C(C2C=CC=CC=2)N2C=CC=CC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 368
• XLogP3: 5.8
• Topological Polar Surface Area: 17.3

Additional information on 2-(3-Bromophenyl)-3-phenylimidazo[1,2-a]pyridine

Comprehensive Overview of 2-(3-Bromophenyl)-3-phenylimidazo[1,2-a]pyridine (CAS No. 1888418-94-7)

2-(3-Bromophenyl)-3-phenylimidazo[1,2-a]pyridine (CAS No. 1888418-94-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic compound belongs to the imidazo[1,2-a]pyridine family, known for its versatile applications in drug discovery and optoelectronic materials. With the increasing demand for novel bioactive molecules, this compound has become a focal point for researchers exploring its potential in medicinal chemistry and advanced material design.

The molecular structure of 2-(3-Bromophenyl)-3-phenylimidazo[1,2-a]pyridine features a bromine-substituted phenyl ring and a phenyl group attached to the imidazo[1,2-a]pyridine core. This unique arrangement contributes to its distinct physicochemical properties, making it valuable for various applications. Recent studies highlight its potential as a building block for small-molecule drugs, particularly in targeting protein-protein interactions and enzyme inhibition. The presence of the bromine atom at the 3-position of the phenyl ring offers opportunities for further functionalization through cross-coupling reactions, a feature highly sought after in modern synthetic chemistry.

In the pharmaceutical sector, 2-(3-Bromophenyl)-3-phenylimidazo[1,2-a]pyridine has shown promise in the development of kinase inhibitors and GPCR modulators. The imidazo[1,2-a]pyridine scaffold is known to exhibit excellent bioavailability and metabolic stability, making it an attractive candidate for drug design. Researchers are particularly interested in its potential applications in oncology and neurodegenerative diseases, where modulation of specific biological pathways is crucial. The compound's ability to interact with various biological targets while maintaining low toxicity profiles makes it a valuable asset in preclinical research.

Beyond pharmaceuticals, 2-(3-Bromophenyl)-3-phenylimidazo[1,2-a]pyridine has found applications in materials science, particularly in the development of organic light-emitting diodes (OLEDs) and photovoltaic materials. The conjugated system within the imidazo[1,2-a]pyridine core contributes to its interesting photophysical properties, including fluorescence and charge transport characteristics. These properties are being explored for use in next-generation display technologies and energy conversion devices, aligning with the global push for sustainable energy solutions.

The synthesis of 2-(3-Bromophenyl)-3-phenylimidazo[1,2-a]pyridine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to improve efficiency and reduce environmental impact. The growing emphasis on green chemistry has led to the development of more sustainable synthetic routes for this and related compounds, addressing both industrial and academic needs.

Market trends indicate increasing demand for 2-(3-Bromophenyl)-3-phenylimidazo[1,2-a]pyridine and its derivatives, particularly from pharmaceutical companies and research institutions. The compound's versatility and potential applications in multiple high-growth sectors have made it a valuable commodity in the fine chemicals market. Suppliers are focusing on scaling up production while maintaining stringent quality standards to meet the needs of diverse research and development programs worldwide.

Quality control and characterization of 2-(3-Bromophenyl)-3-phenylimidazo[1,2-a]pyridine are critical aspects of its commercial and research applications. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These quality assurance measures ensure that researchers receive material suitable for their specific applications, whether in drug discovery or materials science.

Future research directions for 2-(3-Bromophenyl)-3-phenylimidazo[1,2-a]pyridine include exploring its potential in combination therapies and multifunctional materials. The compound's modular structure allows for systematic modifications to optimize its properties for specific applications. As computational chemistry and artificial intelligence continue to advance, these tools are being employed to predict novel derivatives with enhanced bioactivity or material properties, accelerating the discovery process.

For researchers and industry professionals seeking information about 2-(3-Bromophenyl)-3-phenylimidazo[1,2-a]pyridine (CAS No. 1888418-94-7), it's important to consult reliable suppliers and scientific literature. The compound's specialized nature requires careful handling and storage to maintain stability, with recommended storage conditions typically including protection from light and moisture at controlled temperatures.

The growing body of research surrounding imidazo[1,2-a]pyridine derivatives underscores the importance of compounds like 2-(3-Bromophenyl)-3-phenylimidazo[1,2-a]pyridine in modern science. As our understanding of its properties and applications continues to expand, this compound is poised to play an increasingly significant role in addressing challenges across healthcare, energy, and advanced materials sectors.